2-(2-fluorophenoxy)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]acetamide
• InChI: InChI=1S/C25H32FN3O2/c1-28-13-7-8-19-16-20(11-12-22(19)28)23(29-14-5-2-6-15-29)17-27-25(30)18-31-24-10-4-3-9-21(24)26/h3-4,9-12,16,23H,2,5-8,13-15,17-18H2,1H3,(H,27,30)
• InChI Key: PTKAQRRDGQHDHP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)COC3=CC=CC=C3F)N4CCCCC4
• Molecular Formula: C25H32FN3O2
• Molecular Weight: 425.5 g/mol
• CAS No.: 922040-10-6

Description

2-(2-Fluorophenoxy)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)acetamide is a synthetically derived small molecule of significant interest in medicinal chemistry and pharmacological research. This compound features a complex molecular architecture that incorporates a 1-methyl-1,2,3,4-tetrahydroquinoline moiety, a piperidine ring, and a 2-(2-fluorophenoxy)acetamide group. This specific structural combination suggests potential for selective receptor interaction and modulation. While its exact mechanism of action is a subject of ongoing investigation, the molecular framework is characteristic of compounds that often target neurological and cardiovascular systems. Researchers are exploring its primary applications as a key chemical tool for probing protein-protein interactions and characterizing novel signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs) and various enzyme families. Its research value is further underscored by its potential utility in high-throughput screening assays and as a lead compound for the development of novel therapeutic agents. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound’s uniqueness lies in its hybrid structure, combining a fluorophenoxy acetamide core with a bicyclic tetrahydroquinoline-piperidine system. Below is a comparative analysis with related compounds:

Compound	Key Substituents	Molecular Weight (g/mol)	Reported Bioactivity	Target/Mechanism	Source
2-(2-Fluorophenoxy)-N-(2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)-2-(Piperidin-1-yl)Ethyl)Acetamide (Target)	2-Fluorophenoxy, 1-methyltetrahydroquinoline, piperidine-ethyl	~483 (estimated)	Hypothesized: Kinase inhibition, CNS modulation	Kinases, GPCRs (inferred from analogs)	N/A
N-(2-Bromocyclohexyl)-2-(Substituted Phenoxy)Acetamide	Varied phenoxy groups, bromocyclohexyl	~350–400	Anti-inflammatory, analgesic, antipyretic	COX enzymes, cytokine pathways
3-Amino-6-[4-[[2-(3,5-Difluorophenyl)-2-Hydroxy-Acetyl]Amino]-2-Methyl-Phenyl]-N-Methyl-Pyrazine-2-Carboxamide	Difluorophenyl-hydroxyacetyl, pyrazine-carboxamide	428.3	Kinase inhibition (e.g., JAK/STAT pathways)	Kinases
N-(2,4-Difluorophenyl)-2-((3-Ethyl-5,6-Dimethyl-4-Oxo-3,4-Dihydrothieno[2,3-d]Pyrimidin-2-yl)Thio)Acetamide	Difluorophenyl, thienopyrimidinone-thioether	~421	Anticancer, antimicrobial (inferred from thienopyrimidine analogs)	DNA topoisomerases, microbial enzymes

Key Observations

Fluorophenoxy vs. Other Substituents: The 2-fluorophenoxy group in the target compound may confer greater metabolic stability compared to non-fluorinated analogs like those in . Fluorine’s electronegativity enhances resistance to oxidative degradation and improves membrane permeability . In contrast, bromocyclohexyl or thienopyrimidinone-thioether substituents (as in ) prioritize bulkier hydrophobic interactions, often favoring enzyme active-site binding.

Tetrahydroquinoline-Piperidine Hybrid System: The tetrahydroquinoline scaffold is associated with CNS activity (e.g., serotonin receptor modulation), while the piperidine-ethyl side chain may enhance solubility and blood-brain barrier penetration compared to simpler alkyl chains in .

Bioactivity Profile: Compounds with pyrazine-carboxamide or thienopyrimidinone cores () show kinase or topoisomerase inhibition, suggesting the target compound may share similar mechanisms. However, its tetrahydroquinoline-piperidine system could introduce unique selectivity for GPCRs or ion channels.

Computational and Experimental Similarity Metrics

• Tanimoto/Dice Similarity Scores: Computational analysis using MACCS or Morgan fingerprints () would likely reveal moderate similarity (Tanimoto < 0.6) between the target compound and simpler phenoxy acetamides (), but higher similarity (>0.7) with fluorinated kinase inhibitors ().
• Activity Landscape Analysis: Activity cliffs may arise when comparing the target compound to non-fluorinated analogs. For example, a single fluorine substitution could drastically increase potency against a kinase target, as seen in vs. , aligning with the "similar structure, divergent activity" paradigm .

• Molecular Networking (MS/MS) : The target compound’s fragmentation pattern would cluster with fluorinated acetamides in LC-MS/MS molecular networks, as related compounds share cosine scores >0.8 for parent ion fragmentation .

Q & A

Q. Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions (e.g., fluorophenoxy and piperidinyl groups) and assess stereochemistry .
• Mass Spectrometry (HRMS) : Verify molecular weight (e.g., expected [M+H]⁺ ion) and detect impurities.
• HPLC-PDA : Quantify purity (>95%) and resolve co-eluting byproducts using C18 columns with acetonitrile/water gradients .

Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer :
Discrepancies in IC₅₀ values or target selectivity may arise from:

• Assay Variability : Standardize in vitro protocols (e.g., ATP levels in kinase assays) and use positive controls (e.g., staurosporine for kinase inhibition) .
• Structural Isomerism : Employ chiral chromatography to separate enantiomers, as stereochemistry impacts target binding .
• Cellular Context : Compare activity across cell lines (e.g., cancer vs. normal) with matched genetic backgrounds .

Advanced: What experimental strategies are recommended for identifying this compound’s molecular targets?

Q. Methodological Answer :

• Chemoproteomics : Use photoaffinity labeling with a biotinylated analog to capture target proteins, followed by streptavidin pull-down and LC-MS/MS identification .
• Kinase Profiling : Screen against panels of 300+ kinases to identify off-target effects (e.g., Eurofins KinaseProfiler™) .
• Molecular Dynamics (MD) : Simulate binding modes with potential targets (e.g., GPCRs or ion channels) using Schrödinger Suite or AutoDock .

Advanced: How can in vivo pharmacokinetic studies be designed to evaluate bioavailability and metabolite formation?

Q. Methodological Answer :

• Animal Models : Administer the compound intravenously (IV) and orally (PO) to rodents, then collect plasma at timed intervals. Calculate AUC, Cₘₐₓ, and t₁/₂ using non-compartmental analysis (Phoenix WinNonlin®) .
• Metabolite ID : Use UPLC-QTOF-MS to detect phase I/II metabolites (e.g., hydroxylation or glucuronidation) in liver microsomes .
• Tissue Distribution : Autoradiography with ¹⁴C-labeled compound to assess brain permeability or renal clearance .

Advanced: What computational approaches are effective for SAR studies of this compound?

Q. Methodological Answer :

• 3D-QSAR : Align analogs using CoMFA/CoMSIA to correlate substituent effects (e.g., fluorophenyl vs. chlorophenyl) with activity .
• Free Energy Perturbation (FEP) : Predict ΔΔG for piperidinyl group modifications to optimize binding affinity .
• ADMET Prediction : Use SwissADME or ADMETLab to prioritize analogs with favorable logP (<5) and low hERG inhibition risk .

Basic: How should researchers validate the compound’s stability under varying storage conditions?

Q. Methodological Answer :

• Forced Degradation : Expose to heat (40°C), light (ICH Q1B), and humidity (75% RH) for 4 weeks. Monitor degradation via HPLC and identify byproducts with LC-MS .
• Lyophilization : Test solubility in PBS/DMSO and assess aggregation via dynamic light scattering (DLS) .

Advanced: What strategies address discrepancies between in vitro potency and in vivo efficacy?

Q. Methodological Answer :

• Plasma Protein Binding (PPB) : Measure fu (unbound fraction) using equilibrium dialysis; low fu may explain reduced in vivo activity .
• Efflux Transporters : Test inhibition of P-gp/BCRP in Caco-2 cells to assess blood-brain barrier penetration .
• Metabolic Stability : Compare hepatic extraction ratios (EH) across species (e.g., human vs. mouse microsomes) .

Basic: How can researchers integrate this compound into existing pharmacological frameworks (e.g., kinase inhibition or GPCR modulation)?

Q. Methodological Answer :

• Pathway Analysis : Use KEGG or Reactome to map putative targets (e.g., MAPK or PI3K-Akt pathways) and design synergy studies with standard therapies .
• Gene Expression Profiling : RNA-seq of treated cells to identify downstream effectors (e.g., apoptosis markers like BAX/BCL-2) .

Advanced: What mechanistic studies are recommended to elucidate off-target effects in complex biological systems?

Q. Methodological Answer :

• CRISPR-Cas9 Screens : Perform genome-wide knockout screens to identify synthetic lethal partners .
• Thermal Proteome Profiling (TPP) : Detect target engagement by measuring protein thermal stability shifts in cell lysates .